N-(6-cyano-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: N-(6-cyano-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H9N3OS/c16-9-10-6-7-12-13(8-10)20-15(17-12)18-14(19)11-4-2-1-3-5-11/h1-8H,(H,17,18,19)
• InChI Key: ZJIJLKRBZAQWSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C#N
• Molecular Formula: C15H9N3OS
• Molecular Weight: 279.3 g/mol

Description

“N-(6-cyano-1,3-benzothiazol-2-yl)benzamide” is a chemical compound with the CAS Number: 1135445-70-3. It has a molecular weight of 279.32 and its IUPAC name is N-(6-cyanobenzo[d]thiazol-2-yl)benzamide.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3-benzothiazol-2-yl benzamides were prepared in satisfactory yield and evaluated for their anticonvulsant, neurotoxicity, CNS depressant study, and other toxicity studies.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H9N3OS/c16-9-10-6-7-12-13(8-10)20-15(17-12)18-14(19)11-4-2-1-3-5-11/h1-8H,(H,17,18,19). This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 279.32. It is recommended to be stored in a refrigerator.

Scientific Research Applications

Pharmacological Evaluation

• Anticonvulsant and Neurotoxicity Properties : A series of 1,3-benzothiazol-2-yl benzamides, related to the specified compound, were evaluated for their anticonvulsant, neurotoxicity, and central nervous system depressant effects. The majority of these compounds were active in specific seizure models and showed decreased immobility time without indicating neurotoxicity or liver toxicity (Rana et al., 2008).

• Antitumor Agents : Benzothiazole derivatives, including those related to the specified compound, have been synthesized and evaluated for their potent antitumor activities. Certain derivatives exhibited excellent inhibitory effects on tumor growth in vivo (Yoshida et al., 2005).

Synthesis and Chemical Properties

• Copper-Catalyzed Intramolecular Cyclization : The copper-catalyzed intramolecular cyclization of various substituted thioureas has been used to synthesize a variety of N-benzothiazol-2-yl-amides, demonstrating the versatility in synthesizing such compounds (Wang et al., 2008).

• Metal Chelates Formation : The ability of N-benzothiazol-2-yl-benzamide and its derivatives to form metal chelates with various metals like Cu, Ni, Pd, Zn, and Ag has been explored. These studies provide insights into their potential applications in coordination chemistry (Angulo-Cornejo et al., 2000).

Biological Activities

• Anticancer and Anti-inflammatory Activities : Compounds with benzothiazole nucleus have been synthesized and evaluated for their anticancer and anti-inflammatory activities. Some derivatives showed remarkable inhibitory effects against cancer and demonstrated significant anti-inflammatory activity (Ghule et al., 2013).

• Psychotropic, Antimicrobial, and Anti-inflammatory Actions : New derivatives of N-(benzo)thiazol-2-yl-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides were found to be active in psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screenings. They exhibited sedative action, high anti-inflammatory activity, and selective cytotoxic effects concerning tumor cell lines (Zablotskaya et al., 2013).

Mechanism of Action

Target of Action

Benzothiazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Benzothiazole derivatives are known to exhibit diverse biological activities, which may be attributed to their ability to form hydrogen bonds and π-π stacking interactions with their targets .

Biochemical Pathways

Benzothiazole derivatives are known to be involved in a variety of biological processes, suggesting that they may affect multiple pathways .

Pharmacokinetics

It is known that the compound has a molecular weight of 27932 , which may influence its bioavailability.

Result of Action

Benzothiazole derivatives have been reported to exhibit a variety of biological activities, including antiproliferative effects .

Action Environment

It is known that the compound should be stored at refrigerated temperatures , suggesting that its stability may be temperature-dependent.